Cas no 2171921-94-9 (4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-ylmethanamine)
4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-ylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-ylmethanamine
- 2171921-94-9
- [4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-yl]methanamine
- EN300-1615610
-
- Inchi: 1S/C14H23NO2/c1-9(2)13-12(8-15)10(3)14(17-13)11-4-6-16-7-5-11/h9,11H,4-8,15H2,1-3H3
- InChI Key: FWLVDWQVRQGUKF-UHFFFAOYSA-N
- SMILES: O1C(C(C)C)=C(CN)C(C)=C1C1CCOCC1
Computed Properties
- Exact Mass: 237.172878976g/mol
- Monoisotopic Mass: 237.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 48.4Ų
4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1615610-0.05g |
[4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-yl]methanamine |
2171921-94-9 | 0.05g |
$792.0 | 2023-06-04 | ||
| Enamine | EN300-1615610-0.1g |
[4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-yl]methanamine |
2171921-94-9 | 0.1g |
$829.0 | 2023-06-04 | ||
| Enamine | EN300-1615610-0.25g |
[4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-yl]methanamine |
2171921-94-9 | 0.25g |
$867.0 | 2023-06-04 | ||
| Enamine | EN300-1615610-0.5g |
[4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-yl]methanamine |
2171921-94-9 | 0.5g |
$905.0 | 2023-06-04 | ||
| Enamine | EN300-1615610-1.0g |
[4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-yl]methanamine |
2171921-94-9 | 1g |
$943.0 | 2023-06-04 | ||
| Enamine | EN300-1615610-2.5g |
[4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-yl]methanamine |
2171921-94-9 | 2.5g |
$1848.0 | 2023-06-04 | ||
| Enamine | EN300-1615610-5.0g |
[4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-yl]methanamine |
2171921-94-9 | 5g |
$2732.0 | 2023-06-04 | ||
| Enamine | EN300-1615610-10.0g |
[4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-yl]methanamine |
2171921-94-9 | 10g |
$4052.0 | 2023-06-04 | ||
| Enamine | EN300-1615610-50mg |
[4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-yl]methanamine |
2171921-94-9 | 50mg |
$792.0 | 2023-09-23 | ||
| Enamine | EN300-1615610-100mg |
[4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-yl]methanamine |
2171921-94-9 | 100mg |
$829.0 | 2023-09-23 |
4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-ylmethanamine Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-ylmethanamine
Chemical Profile of 4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-ylmethanamine (CAS No. 2171921-94-9)
4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2171921-94-9, is a complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of furan derivatives, which are known for their diverse applications in medicinal chemistry. The presence of an oxan ring (a five-membered oxygen-containing heterocycle) and a propan-2-yl group alongside the furan core suggests a rich structural framework that may contribute to its pharmacological properties.
The molecular structure of 4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-ylmethanamine incorporates several key functional groups that are of interest in drug design. The methyl group at the 4-position of the furan ring and the methylene bridge connecting the furan ring to the amine group introduce steric and electronic effects that can influence binding interactions with biological targets. Additionally, the oxan ring enhances the compound's lipophilicity, which is often a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles.
In recent years, there has been significant interest in developing novel scaffolds for therapeutic agents, and furan derivatives have emerged as promising candidates due to their ability to mimic natural products and exhibit diverse biological activities. The compound 4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-ylmethanamine has been investigated for its potential in various pharmacological contexts. For instance, studies have explored its interactions with enzymes and receptors involved in inflammatory pathways, suggesting that it may possess anti-inflammatory properties. Furthermore, its structural similarity to known bioactive molecules makes it a valuable scaffold for further derivatization and optimization.
The synthesis of 4-methyl-5-(oxan-4-ylyl)-2-(propan--2-yI)furan--3--yImethaIIamine (CAS No. 2171921--94--9) involves multi-step organic reactions that highlight the synthetic versatility of furans and oxanes. The introduction of the propan--2-yI group at the 2-position of the furan ring and the connection through a methylene bridge to an amine functionality demonstrate advanced synthetic techniques such as nucleophilic substitution and condensation reactions. These synthetic strategies are crucial for constructing complex molecules with tailored properties for pharmaceutical applications.
From a computational chemistry perspective, the molecular dynamics and energetics of 4-methyl--5--(oxaII--4--yI)--2--(propaII--2--yI)furaII--3--yImeIIhanamine (CAS No. 2171921--94--9) have been studied using advanced modeling techniques. These studies aim to elucidate its binding mode with potential target proteins and predict its pharmacokinetic behavior. The results from these simulations have provided insights into how modifications at specific positions, such as the methyl group or the amine functionality, can influence binding affinity and metabolic stability.
The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. In vitro assays have shown that it exhibits moderate activity against certain enzymatic targets, suggesting potential therapeutic applications in areas such as pain management or neurodegenerative diseases. Additionally, preliminary toxicology studies indicate that it is well-tolerated at moderate doses, although more extensive testing is necessary to fully assess its safety profile.
The role of heterocyclic compounds like furans in drug discovery cannot be overstated. Their ability to form multiple hydrogen bonds and occupy specific binding pockets in biological targets makes them highly versatile scaffolds. The unique combination of functional groups in 4-methyl--5--(oxaII--4-yI)--2--(propaII---yI)furaII---3-yImeIIhanamine (CAS No. 2171921---94---9) positions it as a promising candidate for further development into a lead compound or an intermediate in the synthesis of more complex drug candidates.
Recent advancements in synthetic methodologies have enabled chemists to construct increasingly complex molecules with precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to introduce diverse functional groups into heterocyclic frameworks efficiently. The synthesis of 4-methyl--5---(oxaII---yI)--2---(propaIl---yI)furaIl---3-yIlmeIIhanamine (CAS No. 2171921----94----9) exemplifies how these modern approaches can be applied to generate novel pharmacophores with tailored properties.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it suitable for use as an intermediate in agrochemicals or specialty chemicals, where similar heterocyclic motifs are prevalent due to their stability and reactivity under various conditions. This versatility underscores the importance of developing multifunctional compounds that can serve multiple purposes across different industries.
In conclusion,4-methyl---5-(oxane----yI)--2-(propan----yI)furaIl----3-Ylmethanimine (CAS No.-2171921----94----9) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its synthesis showcases modern organic chemistry techniques, while its preliminary evaluations highlight its potential as a lead compound or intermediate for further development. As research continues to uncover new applications for furan derivatives,this compound will likely play an important role in future drug discovery efforts.
2171921-94-9 (4-methyl-5-(oxan-4-yl)-2-(propan-2-yl)furan-3-ylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)